1-propyl-N-[2-(2-thienylmethoxy)benzyl]-1H-tetrazol-5-amine

• IUPAC Name: 1-propyl-N-[[2-(thiophen-2-ylmethoxy)phenyl]methyl]tetrazol-5-amine
• InChI: InChI=1S/C16H19N5OS/c1-2-9-21-16(18-19-20-21)17-11-13-6-3-4-8-15(13)22-12-14-7-5-10-23-14/h3-8,10H,2,9,11-12H2,1H3,(H,17,18,20)
• InChI Key: NPENGRCLMDEOTC-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=NN=N1)NCC2=CC=CC=C2OCC3=CC=CS3
• Molecular Formula: C16H19N5OS
• Molecular Weight: 329.4 g/mol

Description

1-propyl-N-[2-(2-thienylmethoxy)benzyl]-1H-tetrazol-5-amine is a useful research compound. Its molecular formula is C16H19N5OS and its molecular weight is 329.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 329.13103142 g/mol and the complexity rating of the compound is 348. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Organic Synthesis and Material Science

• Spirocyclic and Heterocyclic Compound Synthesis : Research demonstrates the utilization of related tetrazole compounds in the synthesis of spirocyclic and heterocyclic structures. For instance, the sonication of N-benzyl-N-(methoxymethyl)-N-[(trimethylsilyl)methyl]amine leads to the formation of reactive azomethine ylides, which upon interaction with cyclic thioketones yield spirocyclic 1,3-thiazolidines, highlighting a pathway for constructing complex molecular architectures (A. Gebert, A. Linden, G. Mlostoń, H. Heimgartner, 2003).

• Synthesis of Benzofuran Derivatives : Another study outlines the concise synthesis of α-substituted 2-benzofuranmethamines via α-substituted 2-benzofuranmethyl carbocation intermediates, revealing methods to generate benzofuran structures that are pivotal in pharmaceutical and material science applications (Nikhom Wongsa et al., 2013).

• Polymeric Material Functionalization : The modification of poly vinyl alcohol/acrylic acid hydrogels through condensation with various amines, including tetrazole derivatives, is shown to enhance material properties like swelling behavior and thermal stability. Such modified polymers find applications in biomedical fields, showcasing the utility of tetrazole compounds in functional material design (Hala M. Aly et al., 2015).

Medicinal Chemistry

• Antimicrobial and Antitumor Activities : Silver(I) complexes involving tetrazole-containing compounds exhibit significant antimicrobial and antitumor potentials. The study suggests that these complexes, through the incorporation of tetrazole ligands, can lead to the development of new therapeutic agents (Tina P. Andrejević et al., 2018).

• Cancer Research : Platinum(II) and Palladium(II) complexes with benzimidazole ligands, structurally related to tetrazole compounds, have been synthesized and tested for their anticancer properties. Such studies underline the potential of tetrazole and related compounds in developing anticancer drugs (N. T. A. Ghani, A. Mansour, 2011).